Cas no 18087-73-5 (3-Bromoimidazo[1,2-b]pyridazine)

• Product Name: 3-Bromoimidazo[1,2-b]pyridazine
• CAS No: 18087-73-5
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD09757672
• CID: 122764
• PubChem ID: 12872319
• Update Time: 2025-06-08

3-Bromoimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromoimidazo[1,2-b]pyridazine
• 3-BROMO-IMIDAZO[1,2-B]PYRIDAZINE
• Imidazo[1,2-b]pyridazine,3-bromo-
• 3-Brom-imidazo-<1,2-b>pyridazin
• HIM1219

• MDL： MFCD09757672
• Inchi： 1S/C6H4BrN3/c7-5-4-8-6-2-1-3-9-10(5)6/h1-4H
• InChI Key： KJQVHOFAWISYDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=NN21

Computed Properties

• Exact Mass: 196.95900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.89
• Melting Point: 148.0 to 152.0 deg-C
• PSA: 30.19000
• LogP: 1.49180

3-Bromoimidazo[1,2-b]pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Bromoimidazo[1,2-b]pyridazine

Professional Introduction to 3-Bromoimidazo[1,2-b]pyridazine (CAS No. 18087-73-5)

3-Bromoimidazo[1,2-b]pyridazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 18087-73-5, belongs to the imidazopyridazine class, which is known for its role in the development of various therapeutic agents. The presence of a bromine substituent in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The< strong>imidazo[1,2-b]pyridazine scaffold is a fused bicyclic system consisting of an imidazole ring and a pyridazine ring, which provides a rich environment for functionalization and interaction with biological targets. This structural motif has been extensively studied for its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors and agonists. The bromine atom in 3-Bromoimidazo[1,2-b]pyridazine serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a surge in research focused on developing novel compounds with< strong>imidozopyridazine cores due to their demonstrated efficacy in various preclinical models. One of the most compelling aspects of this class of compounds is their ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have shown that derivatives of 3-Bromoimidazo[1,2-b]pyridazine exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further development.

The< strong>CAS No. 18087-73-5 identifier ensures that researchers can reliably access and reference this compound in their work. The chemical community relies on such standardized nomenclature to maintain consistency and accuracy across different studies and publications. The synthesis of 3-Bromoimidazo[1,2-b]pyridazine typically involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high yields and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of 3-Bromoimidazo[1,2-b]pyridazine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level, providing insights that can guide the design of more effective derivatives. These computational methods are often combined with experimental approaches to accelerate the drug discovery process.

The< strong>brominated imidazopyridazine core has been particularly interesting for medicinal chemists due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are critical for the binding affinity and specificity of drug candidates. By leveraging the reactivity of the bromine atom, researchers can introduce various functional groups that enhance pharmacological activity while minimizing off-target effects.

In conclusion, 3-Bromoimidazo[1,2-b]pyridazine (CAS No. 18087-73-5) represents a significant compound in pharmaceutical research due to its structural versatility and potential biological applications. Its< strong>imidozopyridazine framework offers a rich platform for further exploration, while the bromine substituent provides opportunities for diverse chemical modifications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to remain at the forefront of drug discovery efforts.